Cas no 1261748-51-9 (Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261748-51-9
• MF: C₁₂H₁₂F₃IO₂
• MW: 372.122166633606
• CID: 4965284
• Update Time: 2025-06-09

Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12F3IO2/c1-2-18-11(17)6-4-8-3-5-9(7-10(8)16)12(13,14)15/h3,5,7H,2,4,6H2,1H3
• InChI Key： VAUBIINAIBGXHG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1CCC(=O)OCC

Computed Properties

• Exact Mass: 371.98341 g/mol
• Monoisotopic Mass: 371.98341 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 372.12

Additional information on Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate (CAS No. 1261748-51-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate, identified by its CAS number 1261748-51-9, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound, characterized by its unique structural motifs, including an iodo-substituted phenyl ring and a trifluoromethyl group, presents a versatile platform for exploring novel biochemical interactions and therapeutic applications.

The structural composition of Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate encompasses a propionic acid ester moiety linked to a phenyl ring that is halogenated at the 2-position and trifluoromethylated at the 4-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodo group further enhances its utility as a handle for further functionalization via cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate has been explored in various synthetic pathways, particularly in the development of small-molecule inhibitors targeting key biological pathways. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, has been widely utilized in medicinal chemistry to enhance the pharmacokinetic profiles of drug candidates. The iodo-substituted phenyl ring serves as an effective scaffold for palladium-catalyzed coupling reactions, enabling the construction of diverse molecular architectures.

One of the most compelling applications of Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the iodo group, researchers have been able to develop novel inhibitors that selectively target specific kinases, thereby mitigating side effects associated with non-selective inhibitors. The trifluoromethyl group also contributes to improved binding affinity by enhancing hydrophobic interactions with the target protein.

The compound's utility extends beyond kinase inhibition; it has also been investigated as a building block for developing antiviral and anti-inflammatory agents. The unique structural features of Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate allow for the creation of molecules that can interact with viral proteases or inflammatory cytokines, potentially offering new therapeutic strategies against infectious diseases and chronic inflammatory conditions.

In academic research, Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate has been employed in studies aimed at understanding the mechanistic aspects of cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and are widely used in pharmaceutical manufacturing. By studying how this compound participates in various coupling reactions, researchers have gained deeper insights into optimizing reaction conditions and developing more efficient synthetic protocols. Such advancements are crucial for reducing production costs and improving the scalability of drug synthesis.

The pharmaceutical industry has also shown interest in Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate due to its potential as a scaffold for discovering new therapeutic entities. Its structural features make it amenable to modifications that can fine-tune its biological activity. For instance, by introducing additional functional groups or altering the substitution pattern on the phenyl ring, chemists can generate libraries of compounds with varying pharmacological properties. High-throughput screening techniques combined with computational modeling have accelerated this process, allowing for rapid identification of lead compounds with promising therapeutic potential.

The safety and regulatory aspects of Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate are also critical considerations in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Detailed toxicological studies have been conducted to assess its potential health effects, and these data are essential for compliance with regulatory requirements set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

In conclusion, Ethyl 3-(2'-iodo-4'-(trifluoromethyl)phenyl)-propionate strong>(CAS No. 1261748-51-9) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the discovery and development of next-generation drugs.